2-(2-ethyl-5-methyl-2H-pyrazol-3-yl)-acetamide

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: 2-(2-ethyl-5-methylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C8H13N3O/c1-3-11-7(5-8(9)12)4-6(2)10-11/h4H,3,5H2,1-2H3,(H2,9,12)
• InChI Key: YAPNWBQVLCOILX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)CC(=O)N

Description

2-(2-ethyl-5-methyl-2H-pyrazol-3-yl)-acetamide is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

(2-Ethyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester (4.64 g, 25.46 mmol) was dissolved in 7N ammonia in methanol (100 ml, 700 mmol NH3). The reaction mixture was stirred at rt for 20 h. The solvent was removed under reduced pressure to give 4.25 g (quant. yield) of 2-(2-ethyl-5-methyl-2H-pyrazol-3-yl)-acetamide. LC-MS: tR=0.33 min; [M+H]+=no ionisation.